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Compound of Interest

Compound Name: 1,1,1-trifluorohex-2-ene

Cat. No.: B11719695

Get Quote

CAS Registry Number: 53392-87-3 Molecular Formula:

Molecular Weight: 138.13 g/mol [1]

Executive Summary & Chemical Significance
1,1,1-Trifluorohex-2-ene is a specialized fluorinated alkene used primarily as a building block

in the synthesis of trifluoromethylated scaffolds.[1] In drug discovery, the trifluoromethyl-alkene

motif (

) serves as a metabolically stable, lipophilic bioisostere for amide bonds or as a Michael
acceptor in covalent inhibitor design.[1]

Unlike commodity fluorochemicals, this compound is often a "make-to-order" or low-stock

catalog item.[1] Successful procurement requires navigating a fragmented supplier landscape

or validating an in-house synthesis route.[1]

Key Applications
Medicinal Chemistry: Introduction of the

group to modulate pKa and lipophilicity (LogP).[1]
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Polymer Science: Comonomer for modifying the surface energy and hydrophobicity of

fluoropolymers.[1]

Synthetic Intermediate: Precursor for trifluoromethylated alkyl chains via hydrogenation or

functionalization of the double bond.[1]

Commercial Sourcing Landscape
Due to the niche nature of this alkene, it is not stocked by generalist aggregators (e.g., Sigma-

Aldrich often lists it as "CPR" or custom product).[1] Procurement should focus on specialized

fluorine chemistry vendors.[1]

Primary Verified Suppliers
The following vendors have listed CAS 53392-87-3 in their catalogs. Note: Stock levels

fluctuate rapidly; always request a current Certificate of Analysis (CoA) before purchase.
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Supplier Type Catalog / Ref Region Notes

SynQuest

Laboratories

Specialist

(Fluorine)

1100-3-07

(Verify)
USA

High reliability for

fluorinated

building blocks.

[1] Often stocks

1g–25g scales.

[1]

Alfa Chemistry Specialist OFC53392873 Global

Good for bulk

inquiries

(>100g).[1]

Apollo Scientific Distributor Inquire UK/EU

Frequently

sources from

partner labs; lead

times may be

longer.[1]

Oakwood

Chemical
Distributor Inquire USA

Often stocks

precursors (e.g.,

trifluoro-2-

hexanone) if the

alkene is

unavailable.[1]

Procurement Strategy: The "Buy vs. Make" Decision
If the lead time exceeds 4 weeks or purity is <95%, an in-house synthesis is often more

efficient.[1]

Need 1,1,1-Trifluorohex-2-ene Check Specialist Vendors
(SynQuest, Alfa) In Stock?

Purchase & QC
(GC-MS, 19F-NMR)Yes (>95% Purity)

Source Precursors:
1. Trifluoroacetaldehyde hemiacetal

2. Butyltriphenylphosphonium bromide

No / Long Lead Time
In-House Synthesis

(Wittig Protocol)

Click to download full resolution via product page
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Figure 1: Decision logic for sourcing 1,1,1-trifluorohex-2-ene based on availability and purity

requirements.

Technical Specifications & Quality Control
When receiving a commercial batch or validating synthesis, the following parameters are

critical. The presence of the

group makes 19F-NMR the most rapid and definitive identity test.[1]

Quality Control Table
Parameter Specification Method Technical Insight

Appearance
Colorless, volatile

liquid
Visual

Yellowing indicates

polymerization or

oxidation.[1]

Purity ≥ 97.0% GC-FID / GC-MS

Common impurities:

Triphenylphosphine

oxide (if synthetic),

solvent residues.[1]

Identity Unique Multiplet 19F-NMR

Expect signal at δ -60

to -65 ppm. Splitting

confirms coupling to

alkenyl proton.[1]

Isomer Ratio Report E/Z ratio 1H-NMR

Commercial samples

are often mixtures.[1]

The coupling constant

(

) distinguishes E (12–

16 Hz) from Z (6–12

Hz).[1]

Water Content < 0.5% Karl Fischer

Critical if used in

moisture-sensitive

organometallic

coupling.[1]
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Synthesis Protocol (Backup Sourcing)
If commercial supply is unavailable, the Wittig Olefination is the industry-standard route for

synthesizing 1,1,1-trifluoroalkenes.[1] This protocol is robust and scalable.[1]

Reaction Scheme
[1]

Step-by-Step Methodology
Reagents:

Trifluoroacetaldehyde ethyl hemiacetal (CAS 433-27-2): Readily available liquid.[1]

Butyltriphenylphosphonium bromide (CAS 1779-51-7): Solid salt.[1]

Base: Sodium Hydride (NaH) or LiHMDS (for better E/Z control).[1]

Solvent: Dry THF.

Procedure:

Suspend butyltriphenylphosphonium bromide (1.1 equiv) in dry THF at 0°C under Argon.

Add Base (1.2 equiv) slowly. The solution will turn orange/yellow (Ylide formation).[1] Stir

for 1 hour.

Add Trifluoroacetaldehyde ethyl hemiacetal (1.0 equiv) dropwise.[1] Note: Hemiacetal

dissociates in situ to release the aldehyde.

Allow to warm to Room Temperature and stir overnight.

Workup:

Quench with saturated

.[1]

Extract with pentane or ether (product is volatile!).[1]
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Purification: Carefully distill. The product boiling point is estimated around 70–85°C (check

fractions by 19F-NMR).[1] Do not rotovap to dryness or you will lose the product.[1]

Synthesis Workflow Diagram

Reagents:
Fluoral Hemiacetal + Butyl-PPh3-Br

Ylide Formation
(THF, NaH, 0°C)

Wittig Reaction
(Add Hemiacetal, RT, 12h)

Quench (NH4Cl)
& Extraction (Pentane)

Fractional Distillation
(Atmospheric or mild vac)

QC: 19F-NMR & GC-MS

Click to download full resolution via product page

Figure 2: Protocol for the synthesis of 1,1,1-trifluorohex-2-ene via Wittig olefination.

Handling & Safety Data
Hazards: Highly Flammable Liquid and Vapor (H225).[1] Skin Irritant (H315).[1][2]

Storage: Store at 2–8°C. Keep tightly sealed.
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Incompatibility: Strong oxidizing agents, reducing agents.[1]

Disposal: Fluorinated organic waste.[1] Do not mix with general organic solvents if your

facility requires segregation of halogens.[1]

References
SynQuest Laboratories.Catalog Entry: 1,1,1-Trifluorohex-2-ene (CAS 53392-87-3).[3][1]

Retrieved from [1]

Alfa Chemistry.Product Detail: 1,1,1-Trifluorohex-2-ene.[3][1][4] Retrieved from [1]

Beilstein Journal of Organic Chemistry.Synthesis of dichloroalkenes from trifluoroalkanones.

(Context on trifluoro-precursor reactivity). Retrieved from

PubChem.Compound Summary: Butyltriphenylphosphonium bromide (Precursor).[1]

Retrieved from [1]

Sigma-Aldrich.Product Specification: Trifluoroacetaldehyde ethyl hemiacetal.[1] Retrieved

from [1][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 1,1,1-Trifluoro-2-hexanone | C6H9F3O | CID 238292 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. Butyltriphenylphosphonium bromide | C22H24P.Br | CID 159628 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. alfa-chemistry.com [alfa-chemistry.com]

4. prepchem.com [prepchem.com]

5. 1,1,1-Trifluoro-2,4-hexanedione AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
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To cite this document: BenchChem. [Technical Procurement & Application Guide: 1,1,1-
Trifluorohex-2-ene[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b11719695/docs#technical-procurement-application-
guide-1-1-1-trifluorohex-2-ene-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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